Cas no 81246-66-4 (Combiflex)

• Product name: Combiflex
• CAS No: 81246-66-4
• MF: C₄₇H₅₄ClN₈O₈
• MW: 894.433470249176
• CID: 724360

Combiflex Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-5-(diaminomethylideneamino)pentanoic acid,2-[1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetic acid,N-methyl-2-[6-oxo-3-phenyl-1-(1-phenylpropan-2-yl)pyridazin-1-ium-1-yl]acetamide
• Combiflex
• (2S)-2-amino-5-(diaminomethylideneamino)pentanoic acid
• 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-indol-3-yl]acetic acid
• N-methyl-2-[6-oxo-3-phenyl-1-(1-phenylpropan-2-yl)pyridazin-1-yl]acetamide
• Arginine- indomethacin - isamfazone
• Arginine, indomethacin, isamfazone drug combination
• L-Arginine, mixt. with 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic acid and (-)-N-methyl-N-(1-methyl-2-phenylethyl)-6-oxo-3-phenyl-1(6H)-pyridazineacetamide

• Inchi： 1S/C22H23N3O2.C19H16ClNO4.C6H14N4O2/c1-17(15-18-9-5-3-6-10-18)25(16-21(26)23-2)22(27)14-13-20(24-25)19-11-7-4-8-12-19;1-11-15(10-18(22)23)16-9-14(25-2)7-8-17(16)21(11)19(24)12-3-5-13(20)6-4-12;7-4(5(11)12)2-1-3-10-6(8)9/h3-14,17H,15-16H2,1-2H3;3-9H,10H2,1-2H3,(H,22,23);4H,1-3,7H2,(H,11,12)(H4,8,9,10)/p+1/t;;4-/m..0/s1
• InChI Key： LZHDVYGCJYOLBU-MCIOAOFGSA-O
• SMILES： ClC1C=CC(=CC=1)C(N1C(C)=C(CC(=O)O)C2C=C(C=CC1=2)OC)=O.O=C1C=CC(C2C=CC=CC=2)=N[N+]1(CC(NC)=O)C(C)CC1C=CC=CC=1.OC([C@H](CCC/N=C(\N)/N)N)=O

Computed Properties

• Exact Mass: 893.375
• Monoisotopic Mass: 893.375
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 64
• Rotatable Bond Count: 15
• Complexity: 1280
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 255